Cas no 858487-08-8 (Ethyl 2-(thiazol-5-yl)acetate)

• Product Name: Ethyl 2-(thiazol-5-yl)acetate
• CAS No: 858487-08-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5703436
• PubChem ID: 20358489
• Update Time: 2025-06-26

Ethyl 2-(thiazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Thiazol-5-yl-acetic acid ethyl ester
• 5-Thiazoleacetic acid, ethyl ester
• thiazol-5-ylacetic acid ethyl ester
• SCHEMBL4095559
• 858487-08-8
• Ethyl2-(thiazol-5-yl)acetate
• Ethyl 2-(thiazol-5-yl)acetate

• Inchi： 1S/C7H9NO2S/c1-2-10-7(9)3-6-4-8-5-11-6/h4-5H,2-3H2,1H3
• InChI Key： ACELBYFFGZWLJK-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(=O)OCC

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Additional information on Ethyl 2-(thiazol-5-yl)acetate

Ethyl 2-(thiazol-5-yl)acetate (CAS No. 858487-08-8): A Comprehensive Overview

Ethyl 2-(thiazol-5-yl)acetate, a compound with the chemical identifier CAS No. 858487-08-8, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications and structural properties. This compound, characterized by its ethyl ester and thiazole moiety, represents a promising scaffold for the development of novel therapeutic agents. The thiazole ring, a heterocyclic structure composed of sulfur and nitrogen atoms, is well-documented for its presence in numerous bioactive molecules, making it a focal point in medicinal chemistry.

The Ethyl 2-(thiazol-5-yl)acetate molecule exhibits a unique combination of functional groups that contribute to its reactivity and potential biological activity. The presence of the acetic ester group enhances its solubility in both polar and non-polar solvents, facilitating its use in various synthetic protocols. Furthermore, the thiazole ring is known to interact with biological targets such as enzymes and receptors, which has implications for drug design and development.

In recent years, there has been a surge in research focusing on thiazole derivatives due to their demonstrated efficacy in treating a wide range of diseases. Studies have highlighted the potential of thiazole-based compounds as antimicrobial, anti-inflammatory, and anticancer agents. The Ethyl 2-(thiazol-5-yl)acetate derivative, with its specific structural configuration, has been investigated for its pharmacological properties. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes involved in pathogenic processes.

The synthesis of Ethyl 2-(thiazol-5-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of thiazole derivatives with acetic acid or its esters under acidic or basic catalysis. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in industrial settings.

One of the most compelling aspects of Ethyl 2-(thiazol-5-yl)acetate is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced biological activity. The thiazole core provides a stable framework that can be modified to optimize binding affinity and selectivity towards specific targets. This flexibility has led to the development of several novel compounds that are currently undergoing preclinical evaluation.

The pharmacokinetic profile of Ethyl 2-(thiazol-5-yl)acetate is another area of interest. Its molecular structure suggests moderate lipophilicity, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for determining the feasibility of translating preclinical findings into clinical applications. In vitro studies have begun to unravel the compound's interaction with biological systems, providing insights into its potential therapeutic effects.

Environmental considerations also play a role in the evaluation of Ethyl 2-(thiazol-5-yl)acetate. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being integrated into the synthesis process, aiming to enhance efficiency while adhering to ecological standards. Such initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

The future prospects for Ethyl 2-(thiazol-5-yl)acetate are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of novel derivatives. As our understanding of biological mechanisms continues to evolve, so too will the applications of this versatile compound.